3,6,9,12,15-Pentaoxaheptacosanoicacid

• CAS No.: 21127-45-7
• Molecular Formula: C22H44O7
• Molecular Weight: 420.6 g/mol
• IUPAC Name: 2-[2-[2-[2-(2-dodecoxyethoxy)ethoxy]ethoxy]ethoxy]acetic acid
• InChI: InChI=1S/C22H44O7/c1-2-3-4-5-6-7-8-9-10-11-12-25-13-14-26-15-16-27-17-18-28-19-20-29-21-22(23)24/h2-21H2,1H3,(H,23,24)
• InChI Key: ACTCCLFXGJCHSZ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCOCCOCCOCCOCCOCC(=O)O
• Synonyms: 3,6,9,12,15-pentaoxaheptacosanoic acid; AEC4-Na; sodium 3,6,9,12,15-heptacosanoate

Description

Chemical Name: 3,6,9,12,15-Pentaoxaheptacosanoic acid Synonyms: LAURETH-5 CARBOXYLIC ACID, 2-[2-[2-[2-(2-dodecoxyethoxy)ethoxy]ethoxy]ethoxy]acetic acid CAS Number: 21127-45-7 Molecular Formula: C₂₂H₄₄O₇ Molecular Weight: 420.58 g/mol Structure: Composed of a 27-carbon chain (heptacosanoic acid backbone) with five ether oxygen atoms at positions 3, 6, 9, 12, and 15, terminating in a carboxylic acid group.

This polyethylene glycol (PEG)-based fatty acid derivative is widely used in surfactants, drug delivery systems, and PROTAC (Proteolysis Targeting Chimera) synthesis due to its amphiphilic properties and biocompatibility .

Comparison with Similar Compounds

3,6,9,12,15-Pentaoxaheptadecanedioic Acid

• CAS : 77855-75-5
• Formula : C₁₂H₂₂O₉
• Molecular Weight : 310.30 g/mol
• Structure : A shorter 17-carbon diacid with five ether oxygen atoms and two terminal carboxylic acid groups.
• Key Differences: Shorter chain length (C₁₇ vs. C₂₇). Applications: Used in biodegradable polymers and metal ion chelators .

HFPO Hexamer Acid (Perfluoro-2,5,8,11,14-Pentamethyl-3,6,9,12,15-Pentaoxaoctadecanoic Acid)

• CAS : 52481-85-3
• Formula : C₁₈HF₃₅O₇
• Molecular Weight : 994.14 g/mol
• Structure : Fluorinated PEG-like chain with five ether oxygens and a terminal carboxylic acid group.
• Key Differences :
  • Fluorinated backbone imparts extreme hydrophobicity and chemical resistance.
  • Applications: Used in firefighting foams, surfactants for fluorinated solvents, and specialty coatings .

17-Hydroxy-3,6,9,12,15-Pentaoxahepadec-1-yl Octadecanoate

• CAS : 10108-28-8
• Formula : C₃₅H₆₈O₉
• Molecular Weight : 656.90 g/mol
• Structure : Ester derivative of the target compound, featuring a stearic acid (C₁₈) ester group.
• Key Differences :
  • Ester terminal group increases lipophilicity.
  • Applications: Emollients in cosmetics and controlled-release drug formulations .

3,6,9,12,15-Pentaoxaheptadecane-1,17-diyl Bis-bromide

• CAS : 67705-77-5
• Formula : C₁₇H₃₄Br₂O₅
• Molecular Weight : 498.20 g/mol
• Structure : PEG-like chain with bromide termini.
• Key Differences :
  • Bromide groups enable nucleophilic substitution reactions.
  • Applications: Cross-linking agent in polymer chemistry and bioconjugation .

Octadecapentaenoic Acid (OPA, 18:5-3,6,9,12,15)

• Structure : Polyunsaturated fatty acid (PUFA) with five double bonds at positions 3, 6, 9, 12, and 15.
• Key Differences: Double bonds instead of ether linkages. Biological Role: Precursor for anti-inflammatory eicosanoids; found in marine microalgae .

Comparative Data Table

Compound Name	Functional Groups	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Applications
3,6,9,12,15-Pentaoxaheptacosanoic acid	Carboxylic acid, 5 ethers	C₂₂H₄₄O₇	420.58	21127-45-7	PROTACs, surfactants
3,6,9,12,15-Pentaoxaheptadecanedioic acid	Diacid, 5 ethers	C₁₂H₂₂O₉	310.30	77855-75-5	Polymer cross-linking
HFPO Hexamer Acid	Fluorinated, carboxylic acid	C₁₈HF₃₅O₇	994.14	52481-85-3	Fluorinated surfactants
17-Hydroxy-...octadecanoate	Ester, 5 ethers	C₃₅H₆₈O₉	656.90	10108-28-8	Cosmetic emollients
Heptadecane-1,17-diyl Bis-bromide	Bromide termini, 5 ethers	C₁₇H₃₄Br₂O₅	498.20	67705-77-5	Bioconjugation